Cas no 1488095-90-4 (2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine)

• Product Name: 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine
• CAS No: 1488095-90-4
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• MDL: MFCD21131844
• CID: 5151167
• PubChem ID: 65197874
• Update Time: 2025-10-12

2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanamine, 2-(1-methyl-1H-pyrazol-3-yl)-
• 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine

• MDL： MFCD21131844
• Inchi： 1S/C8H10N4S/c1-12-3-2-7(11-12)8-10-6(4-9)5-13-8/h2-3,5H,4,9H2,1H3
• InChI Key： GBEZFKOETMVASQ-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1C1C=CN(C)N=1

Additional information on 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine

Introduction to 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine (CAS No. 1488095-90-4)

2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine, also known by its CAS number 1488095-90-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine features a thiazole ring linked to a pyrazole ring through a methylene bridge. The presence of these functional groups endows the molecule with unique chemical and biological properties. Recent studies have highlighted the importance of thiazole and pyrazole moieties in drug discovery and development, particularly in the context of central nervous system (CNS) disorders and cancer therapy.

In terms of its chemical properties, 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine is a white crystalline solid with a molecular weight of 207.27 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various biochemical assays and in vitro studies. The compound's stability under different conditions, including pH and temperature, has been extensively characterized to ensure its reliability in experimental settings.

One of the key areas of research involving 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine is its potential as an antidepressant. Studies have shown that this compound exhibits selective serotonin reuptake inhibition (SSRI) activity, which is a common mechanism of action for many antidepressant drugs. In preclinical models, it has demonstrated significant efficacy in reducing depressive-like behaviors without causing adverse side effects commonly associated with traditional SSRIs.

Beyond its antidepressant properties, 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Research indicates that this compound can modulate the expression of key proteins involved in amyloid-beta (Aβ) aggregation and tau phosphorylation, two hallmark features of AD pathology. Additionally, it has been found to possess neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In the realm of cancer therapy, 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine has exhibited potent antiproliferative activity against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis by targeting multiple signaling pathways involved in cell survival and proliferation. This multifaceted approach makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic profile of 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine has been evaluated in animal models to assess its bioavailability, distribution, metabolism, and excretion. Results indicate that it has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery and sustained therapeutic effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-ylmethanamine in human subjects. Preliminary data from phase I trials have shown promising results with no major safety concerns reported. These findings pave the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazol-4-yimethanamine (CAS No. 1488095-90-) is a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of psychiatry, neurology, and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes across multiple disease areas.